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Compound of Interest

Compound Name: 3-Cyclohexylpropan-1-ol

Cat. No.: B073554

Application Notes and Protocols: 3-
Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety and handling procedures for 3-
Cyclohexylpropan-1-ol (CAS No. 1124-63-6). Adherence to these protocols is crucial to
ensure a safe laboratory environment.

Chemical and Physical Properties

3-Cyclohexylpropan-1-ol is a viscous, colorless liquid.[1][2] Its key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C9H180 [21[31[41[5]
Molecular Weight 142.24 g/mol [3][6]
Appearance Clear, colorless, viscous liquid [1][2][6]
Boiling Point 218-223 °C at 760 mmHg [11[31[6]
Melting Point -60 °C [1][6]
Flash Point 102 - 116 °C (215.6 - 240.8 °F) )

- closed cup
Density 0.937 g/mL at 25 °C [31[6]
Refractive Index n20/D 1.466 [31[7]
Solubility Insoluble in water [1]

Hazard Identification and Toxicity

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this
chemical is not considered hazardous.[1] However, it is important to note that the toxicological
properties have not been fully investigated.[1] Therefore, it is prudent to handle this chemical
with care, assuming it may have potential hazards. Some sources indicate it may cause skin,
eye, and respiratory irritation.

GHS Hazard Statements (Potential):
e H315: Causes skin irritation
o H319: Causes serious eye irritation

o H335: May cause respiratory irritation

Safe Handling and Storage Protocols

3.1. Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

PPE Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).
Skin and Body Protection Lab coat, long pants, and closed-toe shoes.

Not required under normal conditions with
) ) adequate ventilation. If ventilation is poor or
Respiratory Protection ] ) o
there is a risk of aerosolization, use a NIOSH-

approved respirator.

3.2. Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]
e Avoid contact with skin, eyes, and clothing.[1]

» Avoid inhalation of vapor or mist.[1]

o Use non-sparking tools to prevent fire.[8]

e Prevent fire caused by electrostatic discharge.[8]

o Keep away from heat, sparks, and open flames.

e Wash hands thoroughly after handling.

3.3. Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]
o Keep away from oxidizing agents.[1]

o Store apart from foodstuff containers or incompatible materials.[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC255880050&productDescription=3-CYCLOHEXYL-1-PROPANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC255880050&productDescription=3-CYCLOHEXYL-1-PROPANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC255880050&productDescription=3-CYCLOHEXYL-1-PROPANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr2402181542-3-cyclohexyl-1-propanol.html
https://www.echemi.com/produce/pr2402181542-3-cyclohexyl-1-propanol.html
https://www.fishersci.com/store/msds?partNumber=AC255880050&productDescription=3-CYCLOHEXYL-1-PROPANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr2402181542-3-cyclohexyl-1-propanol.html
https://www.fishersci.com/store/msds?partNumber=AC255880050&productDescription=3-CYCLOHEXYL-1-PROPANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr2402181542-3-cyclohexyl-1-propanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Experimental Protocols

4.1. General Workflow for Handling

The following diagram illustrates a general workflow for the safe handling of 3-

Cyclohexylpropan-1-ol.

General Workflow for Safe Chemical Handling

Preparation

Handling & Use

Weigh/Measure
\
Transfer to Reaction Decontaminate Glassware Waste Disposal
4
Collect Waste

Remove PPE
Label Waste Container

Review SDS

Spill Kit Ready

Click to download full resolution via product page
Caption: General Workflow for Safe Chemical Handling

4.2. First-Aid Procedures
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In case of exposure, follow these first-aid measures immediately.

Exposure Route

First-Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[1] Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[1] If symptoms occur after

washing, get medical attention immediately.[9]

Remove to fresh air.[1] If breathing has stopped,

Inhalation perform artificial respiration.[9] Get medical
attention as soon as possible.[9]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[1]

The following diagram outlines the decision-making process for first aid in the event of an

exposure.
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First Aid Decision-Making Process

Chemical Exposure Occurs
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(Route of Exposure)

Flush Eyes with Water Wash Skin with Water
for 15 mins for 15 mins

Move to Fresh Air Rinse Mouth with Water

Seek Medical Attention

Click to download full resolution via product page

Caption: First Aid Decision-Making Process

Spill and Disposal Procedures

5.1. Spill Response

Ensure adequate ventilation.

Remove all sources of ignition.

Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).

Collect the absorbed material in a suitable, closed container for disposal.
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e Clean the spill area thoroughly with soap and water.
5.2. Waste Disposal

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[1] Consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[1] Do not empty into drains.[1]

Fire-Fighting Measures
6.1. Suitable Extinguishing Media

Use extinguishing measures that are appropriate to local circumstances and the surrounding
environment, such as water spray, carbon dioxide (CO2), dry chemical, or foam.

6.2. Specific Hazards Arising from the Chemical
e Combustible liquid.

« In case of fire, hazardous decomposition products such as carbon monoxide and carbon
dioxide may be produced.

o Keep product and empty container away from heat and sources of ignition.
6.3. Protective Equipment for Firefighters

As in any fire, wear a self-contained breathing apparatus (SCBA) with a full face-piece
operated in pressure-demand or other positive pressure mode and full protective gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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